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Compound of Interest

Compound Name: Cox-2-IN-41

Cat. No.: B12373433 Get Quote

Essential Safety and Handling of Cox-2-IN-41
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

selective cyclooxygenase-2 (COX-2) inhibitor, Cox-2-IN-41. Given the limited publicly available

safety data specific to Cox-2-IN-41, this guidance is based on the general safety protocols for

the broader class of COX-2 inhibitors, with Celecoxib used as a representative compound.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

manufacturer and their institution's safety protocols before handling this compound.

Cox-2-IN-41 is identified as a selective COX-2 inhibitor with an IC50 value of 1.74 μM.[1] Like

other COX-2 inhibitors, it is presumed to have anti-inflammatory properties.[1] Due to its

classification, it is crucial to handle this compound with appropriate care to mitigate potential

health risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Cox-2-IN-41, based on standard laboratory practices for similar chemical compounds.[2][3]
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

To protect against accidental

splashes, dust, or aerosols

entering the eyes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact with

the compound.

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If handling as a powder or

creating aerosols, a respirator

may be required.

To prevent inhalation of dust or

aerosols.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,

especially when handling the compound in powdered form to minimize inhalation exposure.

[2]

Ensure easy access to an eyewash station and safety shower.[2]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe dust or aerosols.[2]

Wash hands thoroughly after handling.[2]

Prepare solutions in a fume hood.
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Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan
Dispose of Cox-2-IN-41 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Waste Characterization: Unused or waste Cox-2-IN-41 may be classified as hazardous

chemical waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Contact your institution's Environmental Health and Safety (EHS) office for

guidance on proper disposal procedures.[4] In general, chemical waste of this nature is

incinerated by a licensed hazardous waste disposal vendor.[4]

Empty Containers: Empty containers should be rinsed thoroughly, and the rinsate collected

as hazardous waste. The empty container can then be disposed of according to institutional

guidelines.

Experimental Workflow: Handling Cox-2-IN-41
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Caption: Workflow for handling Cox-2-IN-41.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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